Cas no 1289557-86-3 (3-formylquinoline-2-carbonitrile)

• Product Name: 3-formylquinoline-2-carbonitrile
• CAS No: 1289557-86-3
• MF: C₁₁H₆N₂O
• MW: 182.17814207077
• CID: 4821935
• Update Time: 2026-02-27

3-formylquinoline-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-CYANO-3-FORMYLQUINOLINE
• 2-Quinolinecarbonitrile, 3-formyl-
• 3-formylquinoline-2-carbonitrile

• Inchi： 1S/C11H6N2O/c12-6-11-9(7-14)5-8-3-1-2-4-10(8)13-11/h1-5,7H
• InChI Key： FTMSFGVTHUNIRY-UHFFFAOYSA-N
• SMILES： O=CC1=C(C#N)N=C2C=CC=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 1.7
• Topological Polar Surface Area: 53.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3-formylquinoline-2-carbonitrile

Comprehensive Overview of 3-Formylquinoline-2-carbonitrile (CAS No. 1289557-86-3): Properties, Applications, and Industry Insights

3-Formylquinoline-2-carbonitrile (CAS 1289557-86-3) is a high-value heterocyclic compound gaining traction in pharmaceutical and material science research. This quinoline derivative features a reactive formyl group and nitrile functionality, enabling diverse chemical transformations. Its molecular structure (C₁₁H₆N₂O) offers unique electronic properties, making it particularly valuable for designing fluorescent probes and bioactive molecules.

Recent literature highlights its role as a key intermediate in synthesizing anticancer agents and antimicrobial compounds. The compound's electron-deficient quinoline core facilitates π-π stacking interactions, crucial for developing organic semiconductors and OLED materials. Researchers are particularly interested in its structure-activity relationships when incorporated into kinase inhibitors and EGFR-targeting drugs.

The global market for quinoline-based chemicals is projected to grow at 6.8% CAGR (2023-2030), driven by demand for advanced pharmaceutical intermediates. 3-Formylquinoline-2-carbonitrile addresses this need through its versatile reactivity – the formyl group participates in condensation reactions while the nitrile moiety enables click chemistry applications. This dual functionality explains its popularity in combinatorial chemistry and high-throughput screening platforms.

From a synthetic chemistry perspective, the compound demonstrates excellent thermal stability (decomposition point >250°C) and moderate solubility in polar aprotic solvents like DMF and DMSO. These properties facilitate its use in microwave-assisted synthesis and continuous flow chemistry systems. Analytical characterization typically involves HPLC-MS (retention time 4.2 min in 70:30 MeCN/H₂O) and distinctive 1H NMR signals (aldehyde proton at δ 10.3 ppm).

Environmental and regulatory considerations position 3-Formylquinoline-2-carbonitrile as a sustainable alternative to heavier metal-catalyzed intermediates. Its atom-efficient synthesis routes align with green chemistry principles, reducing hazardous byproducts. The compound's low bioaccumulation potential (logP ~1.8) and ready biodegradability make it attractive for eco-friendly pharmaceutical development.

Emerging applications include its use in covalent organic frameworks (COFs) for gas storage and photocatalytic systems. The quinoline scaffold contributes to electron delocalization in these materials, while the carbonitrile group enables cross-linking. Recent patents describe its incorporation into luminescent sensors for environmental monitoring and bioimaging agents with tunable emission wavelengths.

Quality control protocols for CAS 1289557-86-3 emphasize HPLC purity (>98%) and residual solvent analysis. Leading manufacturers employ quality-by-design approaches to ensure batch-to-batch consistency. Storage recommendations include protection from light in amber glass containers at 2-8°C under inert atmosphere to preserve the aldehyde functionality.

The scientific community continues exploring structure modifications, particularly at the 2-carbonitrile position, to enhance binding affinity in drug discovery. Computational studies reveal promising docking scores against various enzyme targets, supporting its potential in fragment-based drug design. These developments position 3-Formylquinoline-2-carbonitrile as a versatile building block for next-generation therapeutics and functional materials.